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Compound of Interest

Compound Name: (cis-1-Amino-indan-2-yl)-methanol
CAS No.: 55270-04-7
Cat. No.: B2914867

Get Quote

. J

Compound ldentity:
¢ |[UPAC Name: (1S,2R)-1-Amino-2,3-dihydro-1H-inden-2-0l[2]
¢ Common Name: (1S,2R)-(-)-cis-1-Amino-2-indanol[1][2][3][4]
¢ CAS Registry Number: 126456-43-7[1][2][3][4][5]
e Molecular Formula:

[21[3][5]

¢ Molecular Weight: 149.19 g/mol [2][5]

Part 1: Structural Identification & Stereochemistry

The primary challenge in characterizing 1-amino-2-indanol is distinguishing the cis-isomer
(desired) from the trans-isomer (impurity/byproduct) and confirming the enantiomeric purity.
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The Diagnostic Power of NMR Coupling Constants ()

Unlike acyclic alkenes where trans coupling (

Hz) is larger than cis (

Hz), five-membered rings (indanes) follow a different trend due to ring puckering and the
Karplus relationship.

e Cis-Isomer (1S,2R): The dihedral angle between H1 and H2 is small (
). According to the Karplus curve, this results in a larger coupling constant (
Hz).

e Trans-lsomer: The dihedral angle is closer to

(pseudo-axial/equatorial relationship in the puckered ring), resulting in a smaller coupling
constant (

Hz).
Rule of Thumb: In 1,2-disubstituted indanes, if

Hz, the configuration is likely cis. If

Hz, it is likely trans.

Visualization of Stereochemical Relationships
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Figure 1: Stereochemical pathways and diagnostic NMR criteria for distinguishing cis/trans
iIsomers.
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Part 2: Comprehensive Spectroscopic Data
Nuclear Magnetic Resonance (NMR) Data

The following data represents the (1S,2R)-cis-1-amino-2-indanol. Note that chemical shifts can
vary slightly depending on concentration and water content (which affects exchangeable -OH
and -NH2 protons).

Table 1:
H NMR Data (Solvent:

VS
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Multiplicity &
Position Proton Type (ppm) in (ppm) in Coupling (
)
d!
H-1 Benzylic (CH-N) 4.25 413 Hz (Diagnostic
for cis)
g/m,
H-2 Carbinol (CH-O) 4.05 4.35
Hz
dd,
H-3a Benzylic (CH2) 3.12 2.95 Hz,
Hz
dd,
H-3b Benzylic (CH2) 2.85 2.75 Hz,
Hz
Ar-H Aromatic 7.15-7.40 7.10-7.35 Multiplet (4H)
_ Broad singlet
-NH2 Amine 18-25 35-45
(Exchangeable)
Broad s ord
-OH Alcohol 20-3.0 4.95
(Exchangeable)
© 2026 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2914867?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Note: In

, the hydroxyl proton often appears as a sharp doublet at
4.95 (
Hz) due to coupling with H-2, and the amine protons may shift downfield. In

, -NH2 and -OH signals are concentration-dependent and often broad.

Table 2:

C NMR Data (Solvent:

)
Carbon Type (ppm) Assignment
C-1 58.5 CH-NH2 (Benzylic)
C-2 74.2 CH-OH (Carbinol)
C-3 39.8 CH2 (Benzylic)
Ar-C (Quat) 143.5, 140.8 Ipso carbons
Ar-C (CH) 128.5,127.1,125.3, 124.8 Aromatic CH

Physical & Chiral Properties

To validate the integrity of the material, compare experimental values against these established
standards.

Table 3: Physical Characterization Standards
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Property Value /| Range Conditions

White to off-white crystalline )
Appearance Solid state
powder

Sharp melting range indicates

Melting Point 118 -121°C ) )
high purity.
-62.0° -
Optical Rotation in Chloroform (
2.0°
)
150.1 (
Mass Spectrometry (ESI) Calc. MW: 149.19
)

3350, 3290 (NH/OH
Infrared (IR) - ATR stretch)2920 (CH stretch)1600, Diagnostic peaks
1450 (Ar ring)

Part 3: Experimental Protocols (Self-Validating

Systems)
Protocol: Determination of Enantiomeric Purity

Objective: Confirm the (1S,2R) configuration and quantify Enantiomeric Excess (ee).

Sample Preparation: Dissolve 1.0 mg of sample in 1.0 mL of HPLC-grade
Isopropanol/Hexane (10:90).

e Column Selection: Chiralcel OD-H or AD-H (Daicel).

e Mobile Phase: Hexane : Isopropanol (90 : 10) with 0.1% Diethylamine (DEA) to suppress
peak tailing of the amine.

e Flow Rate: 1.0 mL/min at 25°C.
e Detection: UV at 254 nm (aromatic absorption).

o Validation:
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o Inject a racemic standard to establish retention times for (1S,2R) and (1R,2S).

o The (1S,2R) isomer typically elutes after the (1R,2S) isomer on OD-H columns (verify with
specific column lot).

o Acceptance Criteria: ee > 99.0%.

Protocol: NMR Sample Prep for Cis/Trans Assignment

Objective: Clearly resolve the H1-H2 coupling constant.
e Solvent Choice: Use

if the sample is a salt (e.g., tartrate or sulfate). Use
for the free base.
o Why?

provides sharper resolution of the non-exchangeable protons, essential for measuring the
5.5 Hz coupling.

o Concentration: Prepare a dilute solution (~5-10 mg in 0.6 mL). High concentrations can

cause line broadening due to hydrogen bonding.

o Acquisition: Acquire at least 16 scans with a sufficient relaxation delay (d1 = 2.0s) to ensure

guantitative integration if purity is being assessed.

e Processing: Apply a window function (LB = 0.3 Hz) but do not over-smooth, as this obscures

the splitting pattern.

Part 4: Synthesis & Application Context

The (1S,2R)-cis-1-amino-2-indanol scaffold is synthesized via the Ritter reaction of indene
oxide or enzymatic resolution. It serves as the "chiral spine” for Indinavir, enforcing the
transition-state geometry required for HIV protease inhibition.
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Figure 2: Synthetic lineage from Indene to Indinavir.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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